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Compound of Interest

Compound Name: 3-Hydroxybutyronitrile

Cat. No.: B154976 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxybutyronitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Hydroxybutyronitrile. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification
3-Hydroxybutyronitrile is classified with the following hazards:

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Physicochemical Properties
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Property Value Source

Molecular Formula C4H7NO [1]

Molecular Weight 85.10 g/mol [1]

Boiling Point 110 °C at 1 hPa [3]

Flash Point 113 °C (closed cup) [3]

Density 1.250 g/cm³ at 20 °C [3]

Operational Plan for Handling 3-
Hydroxybutyronitrile
A systematic approach is crucial for minimizing risks associated with 3-Hydroxybutyronitrile.

The following step-by-step plan outlines the procedures for safe handling, from preparation to

disposal.

Preparation and Engineering Controls
Ventilation: Always handle 3-Hydroxybutyronitrile in a well-ventilated area.[4][5] A chemical

fume hood is recommended to control airborne concentrations.

Safety Equipment: Ensure that an eyewash station and safety shower are readily accessible

and in good working order.

Gather Materials: Before starting, ensure all necessary personal protective equipment (PPE)

and spill cleanup materials are available.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final barrier against exposure. The following table details

the required PPE for handling 3-Hydroxybutyronitrile.
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Change gloves every

30-60 minutes or immediately

if contaminated or damaged.[6]

Body Protective clothing

A long-sleeved laboratory coat

is mandatory. For larger

quantities or risk of splashing,

chemical-resistant coveralls

should be worn.[7]

Eyes/Face Eye and face protection

Chemical safety goggles are

required.[5][7] A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.[6]

Respiratory Respirator (if necessary)

An N95 or higher-rated

respirator should be used if

there is a risk of inhaling

aerosols or if working outside

of a fume hood.[6]

Handling and Experimental Procedures
Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[4]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[3][8] Wash hands thoroughly

with soap and water after handling the chemical.[3]

Container Management: Keep the container tightly closed when not in use.[4][9]

Storage
Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials.

[4][9]
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Container: Keep the container tightly sealed to prevent leakage and contamination.[4][9]

Disposal Plan
Waste Collection: Collect all 3-Hydroxybutyronitrile waste in a designated, properly

labeled, and sealed container.

Regulatory Compliance: Dispose of chemical waste in accordance with all local, regional,

and national environmental regulations.[4][9] Do not dispose of it down the drain.

Emergency Response Plan
Immediate and appropriate action is critical in the event of an emergency.

Spills and Leaks
Minor Spill:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

[5]

Collect the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable decontaminating agent.

Major Spill:

Evacuate the laboratory immediately and alert others in the vicinity.

Contact your institution's emergency response team.

Prevent entry to the contaminated area.

Exposure Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.[3][10] Seek immediate medical attention.

Skin Contact

Remove all contaminated clothing immediately.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes.[3]

Seek medical attention if irritation persists.

Inhalation

Move the individual to fresh air immediately.[3]

[10] If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water.[3] Never give anything by mouth to an

unconscious person.[3] Seek immediate medical

attention.

Fire
Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam to extinguish the fire.[11]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[11]

Workflow Visualization
The following diagram illustrates the standard operating procedure for the safe handling of 3-
Hydroxybutyronitrile.
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Safe Handling Workflow for 3-Hydroxybutyronitrile

1. Preparation

2. Handling

3. Post-Handling & Disposal

Emergency Procedures

Assess Risks
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Don Personal Protective Equipment (PPE)
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Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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